Cas no 2227748-77-6 (ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227748-77-6
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6324535
• PubChem ID: 165978835
• Update Time: 2025-06-07

ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate
• 2227748-77-6
• EN300-1778732
• ethyl 4-[(3R)-3-aminobutyl]-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C11H19N3O2/c1-4-16-11(15)10-9(6-5-8(2)12)7-14(3)13-10/h7-8H,4-6,12H2,1-3H3/t8-/m1/s1
• InChI Key： BKRRZVDSENXSBQ-MRVPVSSYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)CC[C@@H](C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 4-(3R)-3-Aminobutyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2227748-77-6)

The compound ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227748-77-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1-methyl-1H-pyrazole core and the 3-aminobutyl side chain, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and enzyme inhibitors.

In recent years, the scientific community has focused on chiral building blocks like ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate due to their role in asymmetric synthesis. The (3R)-stereocenter in this compound is critical for achieving high enantioselectivity in catalytic reactions, a topic frequently searched in AI-driven drug design platforms. With the growing emphasis on green chemistry, this compound’s efficient synthesis routes—such as microwave-assisted or flow chemistry methods—have become a hotspot for discussion in academic forums.

The pyrazole-carboxylate moiety in this molecule is a key pharmacophore found in many FDA-approved drugs, linking it to trending topics like fragment-based drug discovery and scaffold hopping. Users often search for "pyrazole derivatives in medicinal chemistry" or "CAS 2227748-77-6 applications," reflecting its relevance in targeted therapy development. Additionally, its ethyl ester group offers flexibility for further derivatization, aligning with industry needs for modular synthetic approaches.

From a technical standpoint, ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate exhibits favorable physicochemical properties, such as moderate solubility and stability under physiological conditions. These traits are crucial for ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a frequent query in computational chemistry circles. Its compatibility with high-throughput screening assays further enhances its utility in modern drug candidate optimization pipelines.

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored, particularly in designing eco-friendly pesticides. The 3-aminobutyl side chain may interact with plant enzyme targets, a subject gaining traction in sustainable agriculture research. Searches for "biodegradable agrochemical intermediates" often highlight such structurally adaptive molecules.

In summary, ethyl 4-(3R)-3-aminobutyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227748-77-6) represents a multifaceted tool for researchers addressing challenges in life sciences and material innovation. Its alignment with cutting-edge trends—such as AI-aided molecular design and green synthesis—ensures its continued prominence in scientific literature and industrial applications.